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Compound of Interest

Compound Name: Dimethyl-2-methylsulfonylazelate

Cat. No.: B8579723

Get Quote

A Strategic Intermediate for

-Functionalized Fatty Acid Synthesis

Executive Summary & Chemical Identity
Dimethyl 2-(methylsulfonyl)azelate is a bifunctional C9 ester incorporating a methylsulfonyl (

) group at the

-carbon. This moiety acts as a "chemical chameleon": it activates the

-position for alkylation (

) and can be subsequently removed (desulfonylated) or used as a leaving group, enabling the
construction of complex, branched azelaic acid derivatives that are otherwise difficult to
synthesize directly.
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Property Specification / Description

IUPAC Name Dimethyl 2-(methylsulfonyl)nonanedioate

Molecular Formula

Molecular Weight 294.36 g/mol

Predicted Appearance
Viscous, colorless to pale yellow oil or low-

melting waxy solid.

Solubility
Soluble in DCM, EtOAc, MeOH, THF. Insoluble

in water.

Key Functional Groups
Methyl ester (

), Sulfone (activator).

Stability
Stable under ambient conditions; hygroscopic.

Avoid strong bases unless intended for reaction.

Synthesis Protocol: The "Self-Validating" System
Objective: Synthesize DMSA-z via the alkylation of methyl methylsulfonylacetate with methyl 7-

bromoheptanoate.

Field-Proven Insight: The success of this reaction hinges on the quality of the anion formation.

Incomplete deprotonation leads to self-condensation byproducts. The protocol below uses a

titration-based approach to ensure stoichiometry.

Reagents
Substrate A: Methyl methylsulfonylacetate (1.0 equiv).

Substrate B: Methyl 7-bromoheptanoate (1.05 equiv).

Base: Sodium Hydride (NaH), 60% dispersion in oil (1.1 equiv).

Solvent: DMF (Anhydrous) or THF/DMF (9:1 mixture for easier workup).

Quench: Saturated
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.

Step-by-Step Methodology
Anion Generation (The "Activation" Phase):

Charge a flame-dried flask with NaH (1.1 equiv) under

. Wash with hexanes to remove oil if high purity is required.

Suspend NaH in anhydrous DMF at

.

Add Substrate A dropwise. Critical Control Point (CCP): Monitor

evolution. Stir at

for 30 min, then warm to RT for 15 min. The solution should become clear/yellow,
indicating complete anion formation.

Alkylation (The "Coupling" Phase):

Cool the anion solution back to ngcontent-ng-c2977031039="" _nghost-ng-

c1310870263="" class="inline ng-star-inserted">

.

Add Substrate B (Methyl 7-bromoheptanoate) dropwise to control the exotherm.

Allow the reaction to warm to RT and stir for 4–6 hours.

Self-Validation Check: Spot TLC (30% EtOAc/Hexanes). The starting sulfone (

) should disappear; the product (

) should appear. If Substrate A persists after 6h, add 0.1 equiv of NaI to catalyze the
reaction (Finkelstein condition).

Workup & Purification:
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Quench carefully with sat.

at

.

Extract with EtOAc (

). Wash combined organics with

(

) to remove DMF (crucial for oil products).

Dry over

and concentrate.

Purification: Flash column chromatography (Gradient: 10%

40% EtOAc/Hexanes).

Synthesis Pathway Diagram
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Caption: Figure 1. Convergent synthesis of DMSA-z via nucleophilic substitution (

).

Reactivity & Applications: The "Sulfone Switch"
The strategic value of DMSA-z lies in the sulfonyl group's ability to stabilize a negative charge

at the
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-position (for further functionalization) and then be removed (desulfonylation) to yield a "clean"
alkylated azelate.

key Reaction Pathways[2][3][4]
-Alkylation (Branching):

Mechanism: The proton at C2 remains acidic (

). Treatment with a mild base (

/Acetone or NaH/THF) allows for a second alkylation with an alkyl halide (

).

Result: Formation of quaternary carbon centers or branched fatty acid derivatives.

Reductive Desulfonylation (The "Trace" Removal):

Reagents: 6% Na/Hg amalgam in MeOH (classic) or

(green alternative).

Result: The

group is replaced by

.

Application: Synthesis of 2-alkyl azelates (e.g., 2-methyl azelate) without using toxic

organocuprates.

Krapcho Decarboxylation:

Reagents:

/ DMSO /

at

.
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Result: Removal of the ester group geminal to the sulfone (if hydrolyzed first) or direct

removal of the sulfonyl group under specific conditions.

Application Workflow Diagram
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Caption: Figure 2. Divergent synthesis: DMSA-z as a precursor for branched fatty acids and

heterocycles.

Safety & Handling
Sulfone Toxicity: While generally lower toxicity than sulfides, methyl sulfones can be mild

irritants. Handle in a fume hood.

Sodium Hydride: Reacts violently with water. Quench all reaction mixtures and glassware

with isopropanol or ethyl acetate before adding water.
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Waste Disposal: Aqueous waste from DMF extractions contains DMF and should be treated

as halogenated/organic waste depending on local regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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